Cas no 1864407-00-0 (2-{6-oxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine)

• Product Name: 2-{6-oxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine
• CAS No: 1864407-00-0
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• MDL: MFCD34601355
• CID: 5560166
• PubChem ID: 131086946
• Update Time: 2025-10-31

2-{6-oxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{6-oxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine

• MDL： MFCD34601355
• Inchi： 1S/C10H20N2O/c11-5-6-12-7-8-13-10(9-12)3-1-2-4-10/h1-9,11H2
• InChI Key： MFXNJFLJNMYKGX-UHFFFAOYSA-N
• SMILES： C1C2(CN(CCN)CCO2)CCC1

Additional information on 2-{6-oxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine

Introduction to 2-{6-oxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine (CAS No. 1864407-00-0)

2-{6-oxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1864407-00-0, belongs to a class of spirocyclic amines that exhibit promising biological activities. The presence of a spirocyclic framework, combined with an amine functional group, makes it a versatile scaffold for drug discovery and development.

The molecular structure of 2-{6-oxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine consists of a spirocyclic core formed by the intersection of two rings: a six-membered oxygen-containing ring and a nine-membered nitrogen-containing ring. This unique arrangement imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The amine group at the terminal position further enhances its potential as a pharmacophore, allowing for interactions with various biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in the design of novel therapeutic agents. Spirocyclic structures are known for their ability to mimic natural product scaffolds, which often exhibit high biological activity. The compound 2-{6-oxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine is no exception, as it has shown promise in preclinical studies as a potential lead compound for treating various diseases.

In particular, the spirocyclic core of this molecule has been investigated for its ability to interact with biological macromolecules such as enzymes and receptors. The oxygen and nitrogen atoms within the spirocycle can form hydrogen bonds and other non-covalent interactions, which are crucial for drug-receptor binding. This property makes 2-{6-oxa-9-azaspiro[4.5]decan-9-yl}ethan-1-amine an attractive candidate for further optimization towards specific therapeutic applications.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are key targets in drug design, and many therapeutic agents work by inhibiting or activating specific enzymatic pathways. The rigid structure of 2-{6-oxa-9-azaspiro[4.5]decan-9-yl}ethan-1amine provides a stable platform for designing enzyme inhibitors with high selectivity and potency. For instance, studies have suggested that derivatives of this compound may interact with metalloproteinases, which are implicated in various pathological processes.

Another area of interest is the use of 2-{6-oxa-spiro[4.5]decan}-9-ylenaminated fragments in the development of kinase inhibitors. Kinases are a large family of enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is associated with numerous diseases, including cancer. The spirocyclic structure of this compound can be modified to enhance its binding affinity to kinase active sites, making it a valuable tool for developing targeted therapies.

The pharmacokinetic properties of 2-{6-oxa-spiro[4.5]decan}-9-ylenaminated derivatives are also worth considering. The spirocyclic core contributes to metabolic stability by reducing susceptibility to enzymatic degradation. Additionally, the presence of polar functional groups can influence solubility and bioavailability, which are essential factors for drug efficacy. Optimizing these properties through structural modifications can lead to more effective therapeutic agents.

Recent research has also explored the use of spirocyclic amines in antibiotic development. The unique structural features of these compounds make them effective against resistant bacterial strains by interfering with essential bacterial processes such as DNA replication and protein synthesis. The amine group in 2-{6-oxa-spiro[4.]decan}-9-ylenaminated compounds can be functionalized to enhance their antimicrobial activity, offering new avenues for combating bacterial infections.

In conclusion, 2-{6-oxa-spiro[4.]decan}-ylenaminated derivatives, including those based on CAS No 1864407 00 0, represent a promising class of compounds with diverse biological activities. Their unique structural features make them valuable scaffolds for drug discovery, particularly in the areas of enzyme inhibition and antibiotic development. As research continues to uncover new applications for these molecules, 2-(6-oxa-spiro[.]dec)-ylenaminated analogs are likely to play an increasingly important role in the development of next-generation therapeutics.